Cas no 1805206-36-3 (Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate)

• Product Name: Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate
• CAS No: 1805206-36-3
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4896529
• Update Time: 2025-07-23

Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-17-9-3-6(11(13)14)7(4-10(16)18-2)15-8(9)5-12/h3,11H,4-5H2,1-2H3
• InChI Key： IDZOVLFYDCREIH-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)F)C(CC(=O)OC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate

Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805206-36-3): A Comprehensive Overview

Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate, identified by its CAS number 1805206-36-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the presence of a chloromethyl group, a difluoromethyl group, and a methoxy group, contribute to its potential as a versatile intermediate in synthetic chemistry and as a precursor for various pharmacologically active agents.

The< strong>Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate molecule exhibits a complex interplay of electronic and steric effects that make it a valuable building block in medicinal chemistry. The chloromethyl moiety, for instance, serves as a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. Meanwhile, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, making it particularly useful in the design of orally active compounds. The methoxy group provides further opportunities for chemical modification, allowing for the exploration of different pharmacophoric motifs.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyridine derivatives. The< strong>Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate, with its multifaceted structural features, has emerged as a key intermediate in several research projects aimed at identifying new drugs with improved efficacy and reduced side effects. For example, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The< strong>chloromethyl group allows for the introduction of hinge-binding residues, while the< strong>difluoromethyl group enhances selectivity by improving interactions with biological targets.

The< strong>methoxy group also plays a critical role in modulating the pharmacokinetic properties of derived compounds. By influencing solubility and lipophilicity, it can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. This makes< strong>Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate an attractive candidate for further exploration in drug discovery programs.

Furthermore, the< strong>Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate has been investigated in the context of developing treatments for neurological disorders. Pyridine derivatives are known to interact with various neurotransmitter systems, and modifications to their structure can lead to compounds with enhanced therapeutic potential. The presence of both< strong>chloromethyl and< strong>difluoromethyl groups provides multiple points of interaction with biological targets, potentially leading to more potent and selective drugs.

The synthesis of< strong>Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate involves a series of well-established organic reactions that highlight its synthetic versatility. Starting from commercially available pyridine precursors, functionalization through chlorination, methylation, and esterification steps allows for the introduction of the desired substituents. These synthetic routes are optimized for high yield and purity, ensuring that researchers can obtain sufficient quantities of material for both preclinical studies and industrial applications.

In conclusion,< strong>Methyl 2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805206-36-3) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug discovery efforts aimed at developing new treatments for various diseases.